Cas no 1707563-56-1 (4-(4-Bromo-phenyl)-5-ethanesulfonyl-[1,2,3]thiadiazole)

• Product Name: 4-(4-Bromo-phenyl)-5-ethanesulfonyl-[1,2,3]thiadiazole
• CAS No: 1707563-56-1
• MF: C₁₀H₉BrN₂O₂S₂
• MW: 333.224658727646
• CID: 5152124
• Update Time: 2026-03-03

4-(4-Bromo-phenyl)-5-ethanesulfonyl-[1,2,3]thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromo-phenyl)-5-ethanesulfonyl-[1,2,3]thiadiazole
• 4-(4-Bromophenyl)-5-(ethylsulfonyl)-1,2,3-thiadiazole
• 1,2,3-Thiadiazole, 4-(4-bromophenyl)-5-(ethylsulfonyl)-

• Inchi： 1S/C10H9BrN2O2S2/c1-2-17(14,15)10-9(12-13-16-10)7-3-5-8(11)6-4-7/h3-6H,2H2,1H3
• InChI Key： DEBGAGCTGVUKOC-UHFFFAOYSA-N
• SMILES： S1C(S(CC)(=O)=O)=C(C2=CC=C(Br)C=C2)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 4-(4-Bromo-phenyl)-5-ethanesulfonyl-[1,2,3]thiadiazole

4-(4-Bromo-phenyl)-5-ethanesulfonyl-[1,2,3]thiadiazole (CAS 1707563-56-1): A Versatile Sulfonyl Thiadiazole Derivative with Promising Applications

In the realm of heterocyclic chemistry, 4-(4-Bromo-phenyl)-5-ethanesulfonyl-[1,2,3]thiadiazole (CAS 1707563-56-1) stands out as a structurally unique and functionally diverse compound. This sulfonyl thiadiazole derivative has garnered significant attention from researchers and industry professionals due to its intriguing chemical properties and potential applications in various fields, particularly in pharmaceutical research and material science.

The molecular structure of 4-(4-Bromo-phenyl)-5-ethanesulfonyl-[1,2,3]thiadiazole combines several pharmacophoric elements that make it particularly interesting for drug discovery. The thiadiazole core is known for its bioisosteric properties with other nitrogen-containing heterocycles, while the ethanesulfonyl moiety enhances the compound's solubility and potential for molecular interactions. The 4-bromophenyl substituent adds lipophilic character and provides a handle for further chemical modifications through cross-coupling reactions.

Recent studies have highlighted the importance of thiadiazole derivatives in addressing current challenges in medicinal chemistry. With the growing interest in targeted therapies and small molecule inhibitors, compounds like 4-(4-Bromo-phenyl)-5-ethanesulfonyl-[1,2,3]thiadiazole are being investigated for their potential as kinase inhibitors or modulators of protein-protein interactions. The bromine atom at the para position makes this compound particularly valuable for palladium-catalyzed coupling reactions, a fact that has been exploited in several recent patent applications.

From a synthetic chemistry perspective, the preparation of 4-(4-Bromo-phenyl)-5-ethanesulfonyl-[1,2,3]thiadiazole typically involves multi-step procedures starting from commercially available precursors. The key steps usually include the formation of the thiadiazole ring followed by introduction of the ethanesulfonyl group. Researchers have developed various optimized protocols to improve the yield and purity of this compound, making it more accessible for both academic and industrial applications.

The physicochemical properties of 4-(4-Bromo-phenyl)-5-ethanesulfonyl-[1,2,3]thiadiazole make it suitable for various formulation approaches. Its moderate lipophilicity (predicted logP ~2.5) and molecular weight (MW 317.21) place it within the desirable range for drug-like molecules according to Lipinski's rule of five. The compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions.

In material science applications, thiadiazole-based compounds have shown promise in the development of organic semiconductors and photovoltaic materials. The electron-withdrawing nature of both the thiadiazole and sulfonyl groups in 4-(4-Bromo-phenyl)-5-ethanesulfonyl-[1,2,3]thiadiazole makes it an interesting building block for conjugated systems with potential applications in organic electronics.

Quality control of 4-(4-Bromo-phenyl)-5-ethanesulfonyl-[1,2,3]thiadiazole typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound generally shows good purity (>95%) when synthesized using optimized procedures. Storage recommendations usually suggest keeping the material in a cool, dry place protected from light, with some suppliers offering the compound under inert atmosphere for enhanced stability.

The commercial availability of 4-(4-Bromo-phenyl)-5-ethanesulfonyl-[1,2,3]thiadiazole has increased in recent years, with several specialty chemical suppliers listing it in their catalogs. Pricing varies depending on quantity and purity, with research-scale quantities typically ranging from $50 to $200 per gram. The growing demand for this compound reflects its increasing importance in various research areas.

From a regulatory perspective, 4-(4-Bromo-phenyl)-5-ethanesulfonyl-[1,2,3]thiadiazole is not currently listed on major controlled substance schedules. However, researchers should always consult local regulations before purchasing or working with this compound, as regulations may vary by jurisdiction and can change over time.

Future research directions for 4-(4-Bromo-phenyl)-5-ethanesulfonyl-[1,2,3]thiadiazole are likely to focus on expanding its applications in medicinal chemistry and materials science. The compound's versatility as a synthetic intermediate and its interesting pharmacological profile suggest that it will continue to be an important tool for researchers in these fields. Particular attention may be given to its potential in developing treatments for neglected diseases or as a component in next-generation electronic materials.

In conclusion, 4-(4-Bromo-phenyl)-5-ethanesulfonyl-[1,2,3]thiadiazole (CAS 1707563-56-1) represents a valuable addition to the chemist's toolbox. Its unique combination of structural features and functional groups offers numerous possibilities for chemical derivatization and application development. As research into heterocyclic compounds continues to advance, this particular sulfonyl thiadiazole derivative is poised to play an increasingly important role in both pharmaceutical and material science innovations.